3,4-Dichlorobenzoic anhydride

• IUPAC Name: (3,4-dichlorobenzoyl) 3,4-dichlorobenzoate
• InChI: InChI=1S/C14H6Cl4O3/c15-9-3-1-7(5-11(9)17)13(19)21-14(20)8-2-4-10(16)12(18)6-8/h1-6H
• InChI Key: JKRVKAAJSJWYFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)OC(=O)C2=CC(=C(C=C2)Cl)Cl)Cl)Cl
• Molecular Formula: C14H6Cl4O3
• DSSTOX Substance ID: DTXSID70344802
• Molecular Weight: 364.0 g/mol
• CAS RN: 86866-14-0

Description

3,4-Dichlorobenzoic anhydride is a chemical compound with the molecular formula C14H6Cl4O3. It is derived from 3,4-dichlorobenzoic acid, which is used in the synthesis of various chemical compounds.

Synthesis Analysis

3,4-Dichlorobenzoic anhydride can be synthesized from 3,4-dichlorobenzoic acid. The acid is refluxed with thionyl chloride to produce 3,4-dichlorobenzoic anhydride. A study describes the chemical reactivity of a similar compound, 4,5-dichlorophthalic anhydride, towards several nucleophiles, including thiosemicarbazide and different amines, to produce carboxylic acid derivatives.

Molecular Structure Analysis

The molecular structure of 3,4-Dichlorobenzoic anhydride consists of a benzoic acid chloride bearing two chloro substituents in position to the acyl group. The molecule is essentially planar with the largest deviation from the least-squares plane as defined by all non-hydrogen atoms found at only 0.021 (3) Å for the intracyclic carbon atom in between the acyl and chloro substituents.

Chemical Reactions Analysis

Anhydrides, including 3,4-Dichlorobenzoic anhydride, generally react with water to form carboxylic acids, with alcohols to form esters, and with amines to form amides. The high reactivity of anhydrides allows for the easy synthesis of a broad range of acid derivatives.

Physical And Chemical Properties Analysis

The molecular weight of 3,4-Dichlorobenzoic anhydride is 364.01. Further physical and chemical properties such as boiling point, density, and solubility can be determined through experimental methods.

Scientific Research Applications

1. Reactivity of Dichlorophthalic Anhydride towards Thiosemicarbazide and Amines

• Summary of Application: This study describes the chemical reactivity of 4,5-dichlorophthalic anhydride towards several nucleophiles, including thiosemicarbazide and different amines.
• Methods of Application: The study involved the reaction of 4,5-dichlorophthalic anhydride with several nucleophiles to produce carboxylic acid derivatives resulting from anhydride’s opening.
• Results or Outcomes: The products of the reaction were phthalimide and dicarboxylic acid. Their chemical structures were confirmed by NMR, IR, and MS spectra analyses.

2. Synthesis of 2,4-Dichloro-3,5-Difluorobenzoic Acid

• Summary of Application: This research involved the synthesis of 2,4-dichloro-3,5-difluorobenzoic acid from the commercially available 4-chloro-3,5-difluorobenzonitrile.
• Methods of Application: The synthesis involved a reaction sequence including nitration, selective reduction, diazotisation, and chlorination.
• Results or Outcomes: The 2,4-dichloro-3,5-difluorobenzoic acid was successfully synthesized in good yield.

3. Synthesis of New Chemical Compounds

• Summary of Application: This research involves the synthesis of new chemical compounds using cyclic acid anhydrides, including 4,5-dichlorophthalic anhydride.
• Methods of Application: The study involved the reaction of 4,5-dichlorophthalic anhydride with several nucleophiles to produce carboxylic acid derivatives.
• Results or Outcomes: The products of the reaction were confirmed by NMR, IR, and MS spectra analyses. These compounds have potential applications in various fields, including the chemical, plastic, agrochemical, and pharmaceutical industries.

4. Synthesis of 3,4-Dihydroquinazolines

• Summary of Application: This research involves the synthesis of 3,4-dihydroquinazolines, a type of heterocyclic compound.
• Methods of Application: The synthesis involved a one-pot three-component tandem reaction, including a key Pictet–Spengler-like annulation step.
• Results or Outcomes: The 3,4-dihydroquinazolines were successfully synthesized in moderate to good yields from amides, aldehydes, and amines.

5. Synthesis of Heterocyclic Compounds

• Summary of Application: This research involves the synthesis of several heterocyclic compounds originating from cyclic acid anhydrides, including 4,5-dichlorophthalic anhydride.
• Methods of Application: The study involved the reaction of 4,5-dichlorophthalic anhydride with several nucleophiles, including thiosemicarbazide and different amines, to produce the carboxylic acid derivatives.
• Results or Outcomes: The products of the reaction were confirmed by NMR, IR, and MS spectra analyses. These compounds have potential applications in various fields, including the chemical, plastic, agrochemical, and pharmaceutical industries.

6. Synthesis of 2-(6-Phenyl-7H-[1,2,4]Triazolo[3,4-b][1,3,4]Thiadiazin-3-yl)-2,3-Dihydrophthalazine-1,4-Diones

• Summary of Application: This research involves the synthesis of a series of 2-(6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl)-2,3-dihydrophthalazine-1,4-diones.
• Methods of Application: The synthesis involved a one-pot multicomponent reaction of phthalic anhydride (PA), 4-amino-5-hydrazineyl-4H-1,2,4-triazole-3-thiol, and substituted 2-bromo-1-phenylethanones in the presence of acetic acid.
• Results or Outcomes: The products of the reaction were confirmed by spectroscopic analyses. These compounds have potential applications in various fields, including the chemical and pharmaceutical industries.

Safety And Hazards

3,4-Dichlorobenzoic anhydride is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapours/spray, and to wear protective gloves/clothing/eye protection/face protection.